Cas no 672945-88-9 (4-(6-aminopyridin-3-yl)oxybenzonitrile)

4-(6-Aminopyridin-3-yl)oxybenzonitrile is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure featuring both an aminopyridine and a benzonitrile moiety. This compound is useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its reactivity in coupling reactions and potential as a building block for heterocyclic systems. The presence of the electron-donating amino group and the electron-withdrawing nitrile group enhances its utility in regioselective transformations. Its stability under standard conditions and compatibility with a range of synthetic methodologies make it a practical choice for researchers seeking to construct complex molecular architectures.

4-(6-aminopyridin-3-yl)oxybenzonitrile structure

672945-88-9 structure

Product Name:4-(6-aminopyridin-3-yl)oxybenzonitrile

CAS No:672945-88-9

MF:C₁₂H₉N₃O

MW:211.219362020493

MDL:MFCD11135792

CID:3394265

PubChem ID:28412172

Update Time:2025-06-07

4-(6-aminopyridin-3-yl)oxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- BENZONITRILE, 4-[(6-AMINO-3-PYRIDINYL)OXY]-
- AKOS000222255
- Z332376212
- SCHEMBL4480751
- AT30081
- 4-((6-AMINOPYRIDIN-3-YL)OXY)BENZONITRILE
- 672945-88-9
- EN300-59382
- 4-(6-aminopyridin-3-yl)oxybenzonitrile
- 842-358-8
- CS-0252198
- XBB94588
- 4-[(6-aminopyridin-3-yl)oxy]benzonitrile
- MDL： MFCD11135792
- Inchi： 1S/C12H9N3O/c13-7-9-1-3-10(4-2-9)16-11-5-6-12(14)15-8-11/h1-6,8H,(H2,14,15)
- InChI Key： VKMBNLPFGSEIQJ-UHFFFAOYSA-N
- SMILES： O(C1C=NC(=CC=1)N)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 211.074561919Da
Monoisotopic Mass: 211.074561919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 71.9Å²

4-(6-aminopyridin-3-yl)oxybenzonitrile Pricemore >>

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